Cas no 104680-25-3 (3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate)

3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate is a versatile heterocyclic compound featuring a thiophene core functionalized with amino and dicarboxylate ester groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems and pharmaceuticals. The presence of both amino and ester groups enhances its reactivity, enabling diverse transformations such as nucleophilic substitutions and cyclization reactions. This compound exhibits excellent solubility in common organic solvents, facilitating its use in various synthetic protocols. Its stability under standard conditions ensures reliable handling and storage. Researchers value it for its role in developing bioactive molecules, including potential therapeutic agents and materials with tailored electronic properties.
3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate structure
104680-25-3 structure
Product Name:3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate
CAS No:104680-25-3
MF:C10H13NO4S
MW:243.27952170372
MDL:MFCD08059079
CID:1145092
PubChem ID:5282562
Update Time:2025-07-02

3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-amino-3,4-thiophenedicarboxylate
    • CTK1C8538
    • 2-allyl-3-oxo-glutaric acid diethyl ester
    • diethyl 2-aminothiophene-3,4-dicarboxylate
    • Pentanedioic acid, 3-oxo-2-(2-propenyl)-, diethyl ester
    • dimethyl 2-allyl-3-oxopentanedioate
    • 2-Allyl-3-oxo-glutarsaeure-diaethylester
    • diethyl 2-allyl-3-oxoglutarate
    • 3,4-Diethyl 2-aMinothiophene-3,4-dicarboxylate
    • nchembio744-comp27
    • Diethyl 2-amino-thiophen-3,4-dicarboxylate
    • 2-Amino-thiophen-3,4-dicarboxylic acid diethyl ester
    • 2-Amino-3,4-thiophenedicarboxylic acid diethyl ester
    • 2-Amino-3,4-thiophenedicarboxylic acid 3,4-diethyl ester
    • 2-Amino-thiophene-3,4-dicarboxylic acid diethyl ester
    • MFCD08059079
    • 104680-25-3
    • 3,4-Thiophenedicarboxylic acid, 2-amino-, diethyl ester
    • diethyl2-aminothiophene-3,4-dicarboxylate
    • CS-0187354
    • PUNYRKPPRGWNOC-UHFFFAOYSA-N
    • AKOS000265303
    • ALBB-019857
    • SY089301
    • C10H13NO4S
    • D93351
    • EN300-188449
    • DB-333957
    • SCHEMBL4102678
    • diethyl 2-aminothiophene-3,4-dicarboxyate
    • AMY7481
    • LS-06322
    • 3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate
    • MDL： MFCD08059079
    • Inchi： 1S/C10H13NO4S/c1-3-14-9(12)6-5-16-8(11)7(6)10(13)15-4-2/h5H,3-4,11H2,1-2H3
    • InChI Key： PUNYRKPPRGWNOC-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)OCC)C(C(=O)OCC)=C1N

Computed Properties

  • Exact Mass: 243.05700
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.86000
  • LogP: 2.26490

3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate Pricemore >>

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3,4-Diethyl 2-Aminothiophene-3,4-dicarboxylate Production Method

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